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Compound of Interest

Compound Name: Fmoc-leucine-d3

Cat. No.: B12062247 Get Quote

Essential Safety and Handling Guide for Fmoc-
leucine-d3
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Fmoc-leucine-d3. Adherence to

these procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Assessment
While Fmoc-protected amino acids are generally not classified as hazardous substances, it is

imperative to treat all laboratory chemicals with caution to minimize exposure.[1] One safety

data sheet for the non-deuterated form, FMOC-L-Leucine, has classified it as harmful if

swallowed, inhaled, or in contact with skin, and as a cause of skin and eye irritation.[2]

Therefore, a thorough risk assessment should be conducted before handling Fmoc-leucine-
d3. The primary risks are associated with the inhalation of dust particles and direct contact with

the skin and eyes.[3][4]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Fmoc-leucine,

which are expected to be nearly identical to Fmoc-leucine-d3.
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Property Value

Physical State Solid (White)[4]

Molecular Formula C₂₁H₂₃NO₄

Molecular Weight 353.42 g/mol

Melting Point 155 °C / 311 °F

Solubility No information available

Stability Stable under normal conditions

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Fmoc-leucine-d3 to

prevent exposure.

PPE Item Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical safety

goggles conforming to NIOSH

(US) or EN 166 (EU)

standards.

Protects eyes from dust

particles and accidental

splashes.

Hand Protection
Chemical-resistant nitrile

gloves.

Prevents skin contact with the

chemical.

Body Protection A long-sleeved laboratory coat.
Protects clothing and skin from

contamination.

Respiratory Protection

Not generally required under

normal use in a well-ventilated

area. A dust mask or particle

filter may be used if dust is

being generated.

Prevents inhalation of fine

particles.
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Adherence to proper handling procedures is critical for minimizing risk. Always work in a well-

ventilated area or under a chemical fume hood.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure you are wearing the appropriate PPE as specified

above. Prepare your workspace by clearing it of unnecessary items.

Weighing: When weighing the solid compound, perform the task in a designated area, such

as a chemical fume hood, to control dust. Avoid generating dust during transfer.

Dissolving: If preparing a solution, add the solid to the solvent slowly.

Reactions: Conduct all reactions involving Fmoc-leucine-d3 in a well-ventilated laboratory

fume hood.

Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves

were worn. Decontaminate all work surfaces.

Storage: Store Fmoc-leucine-d3 in a tightly closed container in a dry, cool, and well-ventilated

place. Room temperature storage is generally acceptable.

Waste Disposal Plan
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection. Do not dispose of Fmoc-leucine-d3 down the drain or in regular trash.

Step-by-Step Disposal Procedure:

Solid Waste:

Collect all solid Fmoc-leucine-d3 waste in a designated, properly labeled hazardous

waste container.

The label must include the full chemical name ("Fmoc-leucine-d3"), the words

"Hazardous Waste," and the date of accumulation.
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Use a spatula or other appropriate tool to transfer the solid waste, avoiding dust

generation.

Contaminated Materials:

Dispose of any materials that have come into contact with the chemical, such as gloves,

weighing paper, and pipette tips, in the same hazardous waste container as the solid

waste.

Empty product containers should also be treated as hazardous waste and disposed of

accordingly.

Final Disposal:

Store the sealed waste container in a designated satellite accumulation area away from

drains and incompatible materials.

Arrange for pickup and disposal by a licensed chemical waste disposal company, following

your institution's specific protocols.

Accidental Release Measures: In case of a spill, use personal protective equipment. Sweep up

the solid material, avoiding dust formation, and place it in a suitable, closed container for

disposal. Clean the spill area with an appropriate solvent and dispose of the cleaning materials

as hazardous waste.

Process Visualizations
The following diagrams illustrate the key safety and handling workflows for Fmoc-leucine-d3.
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Caption: Workflow for handling Fmoc-leucine-d3 from receipt to disposal.
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PPE Selection Logic
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Caption: Logic diagram for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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